3-Bromo-4-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyridine

• IUPAC Name: 3-bromo-4-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• InChI: InChI=1S/C16H16BrFN2O3S/c1-11-8-13(2-3-15(11)18)24(21,22)20-7-5-12(10-20)23-16-4-6-19-9-14(16)17/h2-4,6,8-9,12H,5,7,10H2,1H3
• InChI Key: UAXQNHWVAALADA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(C2)OC3=C(C=NC=C3)Br)F
• Molecular Formula: C16H16BrFN2O3S
• Molecular Weight: 415.3 g/mol

Description

The compound is a complex organic molecule that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a bromine atom, a fluorine atom, and a sulfonyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential uses in various fields, such as medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For instance, pyrrolidine derivatives can be synthesized from different cyclic or acyclic precursors. The bromine and fluorine atoms could potentially be introduced through halogenation reactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidine ring, the sulfonyl group, and the halogen atoms. Pyrrolidine rings can participate in a variety of reactions, and the sulfonyl group is a good leaving group in many reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the pyrrolidine ring could influence its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. In medicinal chemistry, the mechanism of action often involves the compound binding to a specific target in the body, such as a protein or enzyme.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. This includes avoiding contact with skin and eyes, and avoiding inhalation of dust.

Future Directions

The potential applications of this compound could be explored in various fields. Given its complex structure and the presence of multiple functional groups, it could be of interest in medicinal chemistry, materials science, and other areas of research.